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Compound of Interest

Compound Name:
N-methylpiperazine-1-

carboxamide

Cat. No.: B066519 Get Quote

Disclaimer: This document provides disposal procedures for N-methylpiperazine-1-
carboxamide based on the available safety data for the closely related compound, 1-

methylpiperazine (also known as N-methylpiperazine). No specific safety data sheet (SDS) for

N-methylpiperazine-1-carboxamide was found. The addition of a carboxamide group may

alter the chemical's properties and hazards. Therefore, these guidelines should be considered

a conservative starting point. It is imperative to consult with your institution's Environmental

Health and Safety (EHS) office or a qualified professional before handling or disposing of this

chemical.

N-methylpiperazine is classified as a flammable, corrosive, and toxic substance, which is

harmful if swallowed, in contact with skin, or if inhaled.[1][2][3] It can cause severe skin burns

and eye damage.[1][2][3][4] Due to these significant hazards, N-methylpiperazine-1-
carboxamide must be handled and disposed of as hazardous waste.

Quantitative Data for the Related Compound: 1-
Methylpiperazine
The following data for 1-methylpiperazine is provided for logistical and safety planning.
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Property Value

UN Number 2734[5]

UN Proper Shipping Name
AMINES, LIQUID, CORROSIVE, FLAMMABLE,

N.O.S. (1-methylpiperazine)[5][6]

Transport Hazard Class 8 (Corrosive)[5][6]

Subsidiary Hazard Class 3 (Flammable)[5]

Packing Group II[5][6]

Boiling Point 138 °C / 280 °F[4][5]

Density 0.903 g/mL at 25 °C[4][5]

Autoignition Temperature 320 °C / 608 °F[5]

Flash Point 39 °C / 102.2 °F[3]

Experimental Protocols: Disposal and Spill
Management
Personal Protective Equipment (PPE)
Before handling N-methylpiperazine-1-carboxamide, ensure the following PPE is worn:

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use chemical safety goggles and a face shield.[5]

Skin and Body Protection: Wear suitable flame-retardant and antistatic protective clothing.[4]

[5]

Respiratory Protection: In case of insufficient ventilation, use a self-contained breathing

apparatus.[5]

Waste Collection and Storage
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Proper collection and storage are crucial to prevent accidents and ensure regulatory

compliance.

Dedicated Containers: Collect waste N-methylpiperazine-1-carboxamide in its original

container or a designated, chemically compatible, and properly sealed waste container.[5]

No Mixing: Do not mix this waste with other chemicals or solvents to prevent potentially

hazardous reactions.[5]

Labeling: Clearly label the waste container as "Hazardous Waste," with the full chemical

name "N-methylpiperazine-1-carboxamide," and include appropriate hazard symbols (e.g.,

flammable, corrosive, toxic).[5]

Storage Pending Disposal: Store the sealed waste container in a cool, dry, and well-

ventilated area designated for hazardous materials.[4][5] This area should be away from

heat, sparks, open flames, and incompatible materials such as acids, strong oxidizing

agents, acid anhydrides, and acid chlorides.[1][6]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure

the area is well-ventilated.[5]

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[5] Use only non-sparking tools and explosion-proof equipment for cleanup.[1]

[2]

Containment: Contain the spill using an inert, absorbent material like clay, diatomaceous

earth, or a commercial chemical absorbent.[5] Do not use combustible materials.

Collection: Carefully collect the absorbed material and place it into a suitable, sealed

container for disposal as hazardous waste.[5]

Decontamination: Clean the spill area. For the related compound N-methylpiperazine,

decontamination of surfaces can be accomplished with a 5% acetic acid solution, followed by
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very hot water.[7]

Reporting: Report any spills or uncontrolled discharges into watercourses to the appropriate

regulatory body.[5]

Final Disposal Procedure
The final disposal of N-methylpiperazine-1-carboxamide must be conducted in accordance

with all local, state, and federal regulations.

Certified Vendor: Contact your institution's EHS office or a licensed chemical waste disposal

contractor to arrange for pickup and disposal.[5][6]

Incineration: The recommended disposal method for the related compound, 1-

methylpiperazine, is to burn it in a chemical incinerator equipped with an afterburner and

scrubber.[6][8] This should only be performed by a licensed facility.

Container Disposal: Empty containers may still contain hazardous residues and vapors.[2]

They should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous

waste.[5] Decontaminated containers should be managed according to EHS guidelines,

which may involve puncturing to prevent reuse and disposal in an authorized landfill.[7]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of N-
methylpiperazine-1-carboxamide.
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Caption: Logical workflow for the safe disposal of N-methylpiperazine-1-carboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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